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Compound of Interest

Compound Name: Formoterol fumarate hydrate

Cat. No.: B10787313

Standard Operating Procedure: Handling
Formoterol Fumarate Hydrate

This document provides essential safety and logistical guidance for the handling and disposal
of Formoterol fumarate hydrate. Adherence to these procedures is critical for the safety of all
laboratory personnel. Formoterol fumarate hydrate is a potent, physiologically active
substance that is harmful if inhaled and is suspected of damaging fertility or the unborn child.[1]
[2] It can also cause damage to organs through prolonged or repeated exposure.[1][2][3]
Therefore, strict adherence to the following personal protective equipment (PPE) and handling
protocols is mandatory.

Hazard Overview

e Primary Routes of Exposure: Inhalation, skin contact, eye contact.[4]
o Acute Effects: Fatal or harmful if inhaled.[2][5][6] May cause skin and eye irritation.[5][6]

o Chronic Effects: Suspected of damaging fertility or the unborn child.[1][6] Causes damage to
organs through single, prolonged, or repeated exposure.[1][3][6]

o Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1][2][6] Avoid
release to the environment.[1][5][6]

Personal Protective Equipment (PPE)
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The selection and proper use of PPE is the primary defense against exposure. All PPE must be
donned before entering the designated handling area and doffed before exiting.

Table 1: PPE Specifications for Handling Formoterol Fumarate Hydrate
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PPE Component

Specification

Purpose

Applicable Scenarios

Respiratory Protection

NIOSH-approved
P3/P100 particulate
respirator with a
minimum protection
factor of 200.[5][6][7]

To prevent inhalation
of airborne particles
and aerosols.

Mandatory for all
handling activities,
especially when
working with the
powdered form or
when aerosols may be
generated.[1][6]

Hand Protection

Double gloving with
powder-free nitrile or
neoprene gloves.[5][6]
[7] Inner glove cuffs
should be under the
gown cuff, and outer
glove cuffs should be

over the gown cuff.

To prevent dermal
absorption of the

compound.

Mandatory for all
handling activities,
including weighing,
dissolution, and

administration.[7]

Eye & Face Protection

ANSI Z87.1 compliant
safety goggles.[5][6]

[7]

To protect eyes from
splashes or airborne

particles.

Mandatory for all

handling activities.

Full-face shield worn

over safety goggles.

Provides an additional
layer of protection for
the face from

splashes.

Recommended when
there is a significant
risk of splashing (e.qg.,
preparing
concentrated

solutions).[7]

Body Protection

Disposable, solid-
front, back-closing
gown made of a low-
permeability fabric
(e.g., polyethylene-
coated

polypropylene).[7]

To protect skin and
personal clothing from

contamination.

Mandatory for all

handling activities.

Shoe Covers

Disposable, slip-

resistant shoe covers.

To prevent the

tracking of

Required when

entering the
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contaminants out of designated handling

the handling area. area.[7]

Operational Plan: Step-by-Step Handling
Procedures

All manipulations of Formoterol fumarate hydrate, particularly in its powdered form, must be
conducted within a certified chemical fume hood, biological safety cabinet, or glove box to
minimize inhalation exposure.[1][4]

3.1. Preparation and Weighing

Designate Area: Cordon off a specific area for handling the compound.

Engineering Controls: Ensure the chemical fume hood or other containment device is
functioning correctly.

Don PPE: Follow a systematic donning procedure as outlined in the workflow diagram below.

Grounding: Ground and bond the container and receiving equipment to prevent static
discharge.[5][6]

Weighing: Weigh the powdered compound carefully on a tared weigh paper or in a container
within the fume hood. Avoid generating dust.[1] Use a damp covering over the surrounding
spill area to minimize dust entry into the air if a small spill occurs.[3]

3.2. Solution Preparation

e Add Solvent: Slowly add the desired solvent to the vessel containing the weighed powder.
o Mixing: Gently swirl or stir the mixture to dissolve the compound. Avoid splashing.

o Container Sealing: Tightly close all containers immediately after use.[5][6]

3.3. Post-Handling
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o Decontamination: Wipe down all surfaces, equipment, and containers within the fume hood
with an appropriate cleaning agent.

o Doff PPE: Remove PPE in the designated doffing area, turning gloves and gowns inside out
to contain contamination.[8]

e Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing
PPE.[2][3]
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Preparation Phase

Verify Fume Hood
Certification

A

Gather All Materials
(Compound, Solvents, Glassware)

A

Prepare Waste Containers
(Solid & Liquid)

PPE DunniliP Sequence

1. Shoe Covers

2. Inner Gloves

4. Outer Gloves

5. Respirator (Perform Seal Check)

6. Goggles & Face Shield

Handling Phasev(lnside Fume Hood)

Weigh Compound

Prepare Solution

Seal & Label Containers

Cleanup & Disposal

Decontaminate Surfaces
& Equipment

Dispose of Solid Waste

Dispose of Liquid Waste (PPE, Consumables)

Exit Pr“cedure

Doff PPE in Reverse Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling Formoterol Fumarate Hydrate.
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and accidental exposure.[7]

o Contaminated PPE: All disposable PPE (gloves, gown, shoe covers, etc.) must be
considered hazardous waste. Place items in a labeled, sealed, and puncture-resistant
hazardous waste container immediately after doffing.[7]

¢ Unused Compound and Contaminated Materials: Dispose of unused compound and any
contaminated consumables (e.g., weigh paper, pipette tips) as hazardous chemical waste.[1]
[2] Collect spilled powder without creating dust and place it into a tightly closed container for
disposal.[5]

» Liquid Waste: Collect all solutions containing Formoterol fumarate hydrate in a designated,
sealed hazardous waste container.

o Environmental Precautions: Do not allow the compound or its solutions to enter the water
system, drains, or soil.[5]

e Regulations: All waste must be disposed of according to local, state, and federal regulations.

Emergency Procedures: First Aid

In case of exposure, immediate action is required. Helpers should ensure their own protection
before assisting.[5][6]

 Inhalation: Immediately move the affected person to fresh air and keep them at rest in a
position comfortable for breathing. Seek immediate medical attention.[1][5][6] Symptoms of
poisoning may be delayed; the exposed individual should be monitored for at least 48 hours.

[5]16]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
soap and plenty of water.[5][6] Seek medical attention.[1]

o Eye Contact: Immediately rinse eyes continuously with water for several minutes.[5][6] Seek
medical attention.[5][6]
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 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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